Cas no 1022320-88-2 ((5-methoxy-2-methylphenyl)thiourea)

(5-Methoxy-2-methylphenyl)thiourea is a thiourea derivative characterized by the presence of a methoxy group at the 5-position and a methyl group at the 2-position of the phenyl ring. This compound is of interest in organic synthesis and pharmaceutical research due to its potential as a versatile intermediate. The thiourea moiety enables participation in hydrogen bonding and coordination chemistry, while the substituted aromatic ring enhances stability and modulates electronic properties. Its structural features make it suitable for applications in ligand design, heterocycle synthesis, and medicinal chemistry studies. The compound exhibits good solubility in common organic solvents, facilitating its use in further functionalization reactions under controlled conditions.

(5-methoxy-2-methylphenyl)thiourea structure

1022320-88-2 structure

Product Name:(5-methoxy-2-methylphenyl)thiourea

CAS No:1022320-88-2

MF:C₉H₁₂N₂OS

MW:196.269380569458

MDL:MFCD09025706

CID:3163014

PubChem ID:3607236

Update Time:2025-06-06

(5-methoxy-2-methylphenyl)thiourea Chemical and Physical Properties

Names and Identifiers

- 1-(5-methoxy-2-methylphenyl)thiourea
- (5-Methoxy-2-methyl-phenyl)-thiourea
- (5-methoxy-2-methylphenyl)thiourea
- BQMXLLVSWQWRLZ-UHFFFAOYSA-N
- 5-METHOXY-2-METHYLPHENYLTHIOUREA
- 860-110-7
- G48838
- 1022320-88-2
- AKOS006343548
- SCHEMBL8295760
- EN300-23320545
- CS-0241477
- NJB78090
- MDL： MFCD09025706
- Inchi： 1S/C9H12N2OS/c1-6-3-4-7(12-2)5-8(6)11-9(10)13/h3-5H,1-2H3,(H3,10,11,13)
- InChI Key： BQMXLLVSWQWRLZ-UHFFFAOYSA-N
- SMILES： S=C(N)NC1C=C(C=CC=1C)OC

Computed Properties

Exact Mass: 196.06703418Da
Monoisotopic Mass: 196.06703418Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 186
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 79.4Å²

Experimental Properties

Density: 1.243±0.06 g/cm3 (20 ºC 760 Torr),
Solubility: Slightly soluble (4.7 g/l) (25 º C),

(5-methoxy-2-methylphenyl)thiourea Pricemore >>

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